N1-((1-((2,5-dimethylphenyl)sulfonyl)pyrrolidin-2-yl)methyl)-N2-(4-methoxybenzyl)oxalamide

• IUPAC Name: N-[[1-(2,5-dimethylphenyl)sulfonylpyrrolidin-2-yl]methyl]-N'-[(4-methoxyphenyl)methyl]oxamide
• InChI: InChI=1S/C23H29N3O5S/c1-16-6-7-17(2)21(13-16)32(29,30)26-12-4-5-19(26)15-25-23(28)22(27)24-14-18-8-10-20(31-3)11-9-18/h6-11,13,19H,4-5,12,14-15H2,1-3H3,(H,24,27)(H,25,28)
• InChI Key: ODNMXUZEBGLLGF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)S(=O)(=O)N2CCCC2CNC(=O)C(=O)NCC3=CC=C(C=C3)OC
• Molecular Formula: C23H29N3O5S
• Molecular Weight: 459.6 g/mol
• CAS No.: 896286-58-1

Description

N1-((1-((2,5-dimethylphenyl)sulfonyl)pyrrolidin-2-yl)methyl)-N2-(4-methoxybenzyl)oxalamide is a useful research compound. Its molecular formula is C23H29N3O5S and its molecular weight is 459.56. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Applications

Compounds containing sulfonyl and oxalamide groups have been explored for their potential applications in photodynamic therapy (PDT). For instance, zinc(II) phthalocyanines substituted with benzenesulfonamide units have been synthesized and characterized for their photophysical and photochemical properties, which are crucial for PDT applications. These compounds exhibit good solubility in common solvents and monomeric species, as well as adequate and favorable fluorescence, singlet oxygen production, and photostability, making them potential candidates for cancer treatment via PDT (Öncül, Öztürk, & Pişkin, 2022).

Antineoplastic Agent Research

The structural analysis and conformation of compounds related to "N1-((1-((2,5-dimethylphenyl)sulfonyl)pyrrolidin-2-yl)methyl)-N2-(4-methoxybenzyl)oxalamide" have been explored for potential antineoplastic (anti-cancer) properties. One such compound, 1-(4-methoxybenzenesulfonyl)-5-oxo-pyrrolidine-2-carboxamide, has been synthesized and biologically evaluated as a possible antineoplastic agent. Its crystal structure and molecular conformation were studied through X-ray analysis and AM1 molecular orbital methods, highlighting the importance of structural analysis in developing therapeutic agents (Banerjee et al., 2002).

Polymer Material Science

Compounds with sulfone and pyrrolidinyl groups have been utilized in the development of novel polymer materials. For instance, fluorinated polyamides containing pyridine and sulfone moieties were synthesized, showcasing high thermal stability, solubility in organic solvents, and mechanical strength. Such materials have applications in advanced technologies requiring materials with specific mechanical, thermal, and electrical properties (Liu et al., 2013).